Cas no 364323-74-0 (5-fluoro-2-[4-(methylsulfanyl)phenoxy]benzaldehyde)

• Product Name: 5-fluoro-2-[4-(methylsulfanyl)phenoxy]benzaldehyde
• CAS No: 364323-74-0
• MF: C₁₄H₁₁FO₂S
• MW: 262.299346208572
• CID: 4649912
• Update Time: 2025-11-06

5-fluoro-2-[4-(methylsulfanyl)phenoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-[4-(methylsulfanyl)phenoxy]benzaldehyde

• Inchi： 1S/C14H11FO2S/c1-18-13-5-3-12(4-6-13)17-14-7-2-11(15)8-10(14)9-16/h2-9H,1H3
• InChI Key： RLNDLXVMYJKPGJ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(F)=CC=C1OC1=CC=C(SC)C=C1

Additional information on 5-fluoro-2-[4-(methylsulfanyl)phenoxy]benzaldehyde

5-Fluoro-2-[4-(Methylsulfanyl)Phenoxy]Benzaldehyde: A Comprehensive Overview

5-Fluoro-2-[4-(Methylsulfanyl)Phenoxy]Benzaldehyde is a compound with the CAS number 364323-74-0, representing a unique structure that combines aromaticity with functional groups of significant interest in organic chemistry. This compound has garnered attention in recent years due to its potential applications in drug discovery, material science, and as a precursor in the synthesis of more complex molecules. The name itself highlights key structural elements: the fluoro substituent at the 5-position, the phenoxy group attached at the 2-position, and the methylsulfanyl (also known as methylthio) substituent on the phenoxy ring. These features make it a versatile building block in various chemical reactions.

The synthesis of 5-fluoro-2-[4-(methylsulfanyl)phenoxy]benzaldehyde typically involves multi-step processes, often utilizing coupling reactions or nucleophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium catalysts to facilitate cross-coupling reactions, which are pivotal in constructing the phenoxy linkage. This approach not only enhances yield but also improves the purity of the final product, making it more suitable for high-quality applications.

One of the most promising areas of research involving this compound is its role in medicinal chemistry. The presence of electron-withdrawing groups like fluorine and electron-donating groups like methylsulfanyl creates a unique electronic environment that can modulate biological activity. Studies have shown that derivatives of this compound exhibit potential anti-inflammatory and anticancer properties. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that certain analogs can inhibit key enzymes involved in inflammation pathways, suggesting their potential as therapeutic agents.

In addition to its medicinal applications, 5-fluoro-2-[4-(methylsulfanyl)phenoxy]benzaldehyde has found utility in material science. Its aromatic stability and functional group diversity make it an ideal candidate for polymer synthesis and as a component in advanced materials such as conductive polymers or sensors. Researchers have explored its use as a monomer in polybenzimidazole derivatives, which exhibit excellent thermal stability and conductivity—properties highly desirable for high-performance electronics.

The chemical stability of this compound is another area of interest. Its resistance to oxidative degradation under certain conditions makes it suitable for long-term storage and use in harsh chemical environments. Recent studies have investigated its behavior under UV light and high temperatures, revealing its ability to maintain structural integrity despite these stressors. This stability is particularly advantageous in industrial applications where durability is paramount.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 5-fluoro-2-[4-(methylsulfanyl)phenoxy]benzaldehyde. These methods provide detailed insights into molecular interactions and confirmatory data for quality control purposes. Furthermore, computational chemistry tools have enabled researchers to predict its reactivity and optimize synthetic pathways before experimental validation.

In conclusion, 5-fluoro-2-[4-(methylsulfanyl)phenoxy]benzaldehyde stands out as a multifaceted compound with diverse applications across various fields. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial production. As ongoing studies continue to uncover new potentials, this compound is likely to play an increasingly significant role in shaping future innovations across multiple disciplines.